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Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide that has garnered
significant attention in the cosmetic and dermatological fields for its potent anti-aging
properties. Marketed primarily under the trade name Relistase™, this peptide is designed to
combat skin sagging and loss of firmness by targeting key components of the extracellular
matrix (ECM). This technical guide provides a comprehensive overview of the chemical and
physical properties of Acetylarginyltryptophyl diphenylglycine, its mechanism of action, and
available data from efficacy studies. While detailed experimental protocols for this proprietary
ingredient are not publicly available, this document synthesizes the existing information to
serve as a valuable resource for researchers and professionals in drug and cosmetic
development.

Chemical and Physical Properties

Acetylarginyltryptophyl diphenylglycine is a complex synthetic peptide. While specific
guantitative data for the pure compound, such as melting and boiling points, are not readily
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available in public literature, likely due to its proprietary nature, key identifying information has
been compiled. The commercially available form is typically a solution, for instance, Relistase®
is a solution in glycerin.

Table 1: Chemical and Physical Properties of Acetylarginyltryptophyl Diphenylglycine

Property Value Source(s)

(25)-2-[[(2S)-2-[[(2S)-2-
[[(2S)-2-acetamido-5-
(diaminomethylideneamino)pe
IUPAC Name ntanoylJamino]-3-(1H-indol-3- [1]
yl)propanoyllamino]-2-
phenylacetyllamino]-2-

phenylacetic acid

Molecular Formula C35H40N806 [1]

Molecular Weight 668.7 g/mol [1]

CAS Number 1334583-93-5 [1]
Relistase, Acetyl Dipeptide-13

Synonyms ) ) [1][2]
Diphenylglycine

Physical State Solid (pure compound) [3]

Solubility Water-soluble

Natural Origin Content (for 99.99% according to ISO 0]

Relistase® solution) 16128

Note: The majority of publicly available safety and technical data sheets indicate "no data
available" for properties such as melting point, boiling point, and specific solubility values.

Mechanism of Action and Biological Activity

Acetylarginyltryptophyl diphenylglycine primarily functions by modulating the integrity of the
skin's extracellular matrix, which is crucial for maintaining skin firmness and elasticity. Its
mechanism of action is twofold:
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« Inhibition of Elastase Activity: Elastin is a key protein in the ECM responsible for the skin's
ability to recoil. The enzyme elastase breaks down elastin, and its activity increases with age
and exposure to environmental stressors. Acetylarginyltryptophyl diphenylglycine has
been shown to inhibit elastase activity, thereby protecting existing elastin fibers from
degradation.[2]

» Stimulation of Collagen Synthesis: Collagen provides structural support to the skin. The
synthesis of collagen, particularly type I collagen, decreases with age. This peptide has been
demonstrated to boost the synthesis of type | collagen, which helps to restore the skin's
structural integrity and firmness.[2][4][5]

These dual actions result in improved skin elasticity and a reduction in skin sagging.
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Mechanism of Action of Acetylarginyltryptophyl Diphenylglycine.

Experimental Data and Efficacy

While detailed experimental protocols are proprietary, technical datasheets and cosmetic
ingredient databases provide summaries of in-vitro and in-vivo studies demonstrating the
efficacy of Acetylarginyltryptophyl diphenylglycine.

In-Vitro Studies

In-vitro studies have confirmed the peptide's dual mechanism of action. Assays have
demonstrated its ability to inhibit elastase activity and to stimulate the synthesis of type |
collagen in cell cultures.[2]
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In-Vivo Studies

Clinical studies on human subjects have provided quantitative evidence of the peptide's
effectiveness. One notable study on mature women (average age 49) using a formulation with
4% Relistase® for 8 weeks yielded the following results:

Table 2: Summary of In-Vivo Efficacy Data for 4% Relistase® Solution

Parameter Result Duration of Study
Skin Elasticity Improvement 14% 8 weeks
Skin Tightness Increase 15.6% 8 weeks

Source: Manufacturer's in-vivo test data.

Experimental Methodologies (General Overview)

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of
Acetylarginyltryptophyl diphenylglycine, as well as for the specific bioassays, are not
publicly available. However, based on standard practices in peptide chemistry and cosmetic
science, the following general methodologies are likely employed.

Synthesis and Purification

The synthesis of Acetylarginyltryptophyl diphenylglycine is described as a reaction
between acetic acid, arginine, phenylglycine, and tryptophan. This suggests a standard peptide
synthesis protocol, which could be either solid-phase or solution-phase synthesis.
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General Workflow for Peptide Synthesis and Purification.

Following synthesis, the crude peptide would undergo purification, typically using High-
Performance Liquid Chromatography (HPLC). The identity and purity of the final product are
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then confirmed using analytical techniques such as HPLC and Mass Spectrometry (MS). A
patent document mentions HPLC analysis in acetonitrile gradients and confirmation of peptide
identity by Electrospray Mass Spectrometry (ES-MS), with a reported purity of over 85%.

Elastase Inhibition Assay

The ability of the peptide to inhibit elastase activity is likely determined using a colorimetric or
fluorometric assay. In a typical protocol, a known amount of elastase is incubated with a
substrate that releases a colored or fluorescent product upon cleavage. The assay is run in the
presence and absence of Acetylarginyltryptophyl diphenylglycine, and the reduction in
signal in the presence of the peptide indicates its inhibitory activity.

Collagen Synthesis Assay

The stimulation of collagen synthesis is commonly measured in cultured human dermal
fibroblasts. Cells are treated with the peptide for a specific period. The amount of newly
synthesized collagen can be quantified using various methods, such as:

o ELISA (Enzyme-Linked Immunosorbent Assay): This method uses antibodies specific to type
| collagen to quantify its concentration in the cell culture supernatant.

o Western Blotting: This technique can be used to detect and quantify collagen protein levels
within the cells.

¢ Quantitative PCR (gPCR): This method measures the expression of the gene encoding for
type | collagen (COL1A1) to assess the peptide's effect at the transcriptional level.

Conclusion

Acetylarginyltryptophyl diphenylglycine is a well-documented cosmetic peptide with a clear
mechanism of action targeting the key drivers of skin aging: elastin degradation and reduced
collagen synthesis. While the proprietary nature of this ingredient limits the public availability of
detailed chemical data and experimental protocols, the existing information from technical
datasheets and scientific literature provides a strong foundation for its application in the
development of anti-aging skincare products. Further independent research would be beneficial
to fully elucidate its properties and to explore its potential in other therapeutic areas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Relistase peptide solution - Lubrizol [lubrizol.com]

2. ulprospector.com [ulprospector.com]

3. Advantages of Hyaluronic Acid and Its Combination with Other Bioactive Ingredients in
Cosmeceuticals - PMC [pmc.ncbi.nlm.nih.gov]

4. umfst.ro [umfst.ro]

5. specialchem.com [specialchem.com]

To cite this document: BenchChem. [Chemical and physical properties of
Acetylarginyltryptophyl diphenylglycine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612793#chemical-and-physical-properties-of-
acetylarginyltryptophyl-diphenylglycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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